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Compound of Interest

Compound Name: 3,3-Dimethoxybutan-2-one

Cat. No.: B1329833 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermodynamic and

physical properties of 3,3-Dimethoxybutan-2-one (CAS No: 21983-72-2). Due to a notable

lack of extensive experimental data in publicly accessible literature, this document combines

reported values with standardized experimental protocols for key thermodynamic

measurements. This guide aims to be a valuable resource for professionals in research and

development who require data on this compound for applications such as reaction modeling,

process design, and formulation development.

Physicochemical and Thermodynamic Data
The quantitative data for 3,3-Dimethoxybutan-2-one are summarized in the tables below. It is

important to note that while basic physical properties are available from various suppliers,

comprehensive experimental thermodynamic data such as enthalpy of formation and standard

molar entropy are not readily found in the scientific literature.

Table 1: General and Physical Properties of 3,3-Dimethoxybutan-2-one
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Property Value Source(s)

Molecular Formula C₆H₁₂O₃ --INVALID-LINK--

Molecular Weight 132.16 g/mol
--INVALID-LINK--[1], --

INVALID-LINK--[2]

Appearance Clear, colorless liquid
--INVALID-LINK--[3], --

INVALID-LINK--[4]

Density 0.987 g/mL at 25 °C --INVALID-LINK--[1]

Boiling Point 145-146 °C at 760 mmHg
--INVALID-LINK--[1], --

INVALID-LINK--[3]

Flash Point 45 °C
--INVALID-LINK--, --INVALID-

LINK--[2]

Refractive Index (n20/D) 1.407 --INVALID-LINK--[1]

Vapor Pressure 4.85 mmHg at 25°C --INVALID-LINK--[4]

Table 2: Thermodynamic Properties of 3,3-Dimethoxybutan-2-one

Property Value Source(s)

Enthalpy of Vaporization

(ΔHvap)
38.25 kJ/mol --INVALID-LINK--[4]

Enthalpy of Formation (ΔHf°) Data not available

Standard Molar Entropy (S°) Data not available

Heat Capacity (Cp) Data not available

Experimental Protocols
Detailed experimental protocols for the synthesis of 3,3-Dimethoxybutan-2-one and for the

determination of key thermodynamic properties are provided below. While a specific synthesis

method has been reported, the protocols for thermodynamic measurements are generalized

standard procedures applicable to this and similar organic liquids.
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Synthesis of 3,3-Dimethoxybutan-2-one
A reported method for the synthesis of 3,3-Dimethoxybutan-2-one involves the reaction of

2,3-butanedione with trimethyl orthoformate.[3]

Reaction:

2,3-Butanedione + Trimethyl Orthoformate → 3,3-Dimethoxybutan-2-one

Materials:

2,3-Butanedione (47.3 g, 0.55 mol)

Trimethyl orthoformate (64.13 g, 0.605 mol)

p-Toluenesulfonic acid (0.19 g)

Potassium carbonate (1 g)

Reaction flask with stirrer

Procedure:

Charge a reaction flask equipped with a stirrer with 2,3-butanedione.

Slowly add a mixture of trimethyl orthoformate and p-toluenesulfonic acid dropwise to the

reaction flask at 15 °C.

Maintain the reaction temperature at 15 °C and continue stirring for 7 hours to ensure the

reaction goes to completion.

After the reaction is complete, add potassium carbonate to neutralize the mixture and

continue stirring for 1 hour.

Perform a distillation under reduced pressure (100 mmHg) to collect the crude product.

For further purification, a second distillation is carried out at 90 °C and 200 mbar. The

reported yield of the final product is 83%.[3]
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Determination of Enthalpy of Vaporization (ΔHvap) by
Calorimetry
The enthalpy of vaporization can be determined by measuring the heat absorbed during the

phase transition from liquid to vapor using calorimetry.[5][6]

Apparatus:

Calorimeter

Vaporization vessel

Heating coil

Temperature probe

Data acquisition system

Vacuum pump

Procedure:

Calibrate the calorimeter to determine its heat capacity.

Introduce a known mass of 3,3-Dimethoxybutan-2-one into the vaporization vessel.

Place the vaporization vessel inside the calorimeter containing a known mass of a suitable

liquid (e.g., distilled water).

Allow the system to reach thermal equilibrium.

Initiate the vaporization of the sample by applying a vacuum and gently heating.

Monitor and record the temperature change of the calorimetric liquid as the sample

vaporizes.

The heat absorbed during vaporization can be calculated from the temperature drop of the

calorimetric liquid and the heat capacity of the calorimeter.
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The molar enthalpy of vaporization is then calculated by dividing the absorbed heat by the

number of moles of the vaporized sample.

Determination of Heat Capacity (Cp) by Differential
Scanning Calorimetry (DSC)
Differential Scanning Calorimetry (DSC) is a standard technique for determining the heat

capacity of liquids and solids.[7][8][9]

Apparatus:

Differential Scanning Calorimeter (DSC)

Hermetic sample pans

Analytical balance

Reference material (e.g., sapphire)

Procedure:

Calibrate the DSC instrument for temperature and heat flow using appropriate standards.

Accurately weigh an empty hermetic sample pan and lid.

Introduce a small amount (typically 5-15 mg) of 3,3-Dimethoxybutan-2-one into the pan and

hermetically seal it.

Accurately weigh the sealed sample pan.

Place the sample pan in the DSC sample furnace and an empty, sealed pan as a reference

in the reference furnace.

Run a baseline experiment with two empty pans.

Run an experiment with a sapphire standard to determine the calibration factor.

Heat the sample at a controlled rate (e.g., 10-20 °C/min) over the desired temperature range.
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The difference in heat flow between the sample and the reference is measured.

The heat capacity of the sample is calculated from the differential heat flow, the heating rate,

and the mass of the sample, using the calibration factor determined from the sapphire

standard.

Visualizations
The following diagrams illustrate the experimental workflow for the synthesis of 3,3-
Dimethoxybutan-2-one and a general workflow for the determination of heat capacity using

Differential Scanning Calorimetry.
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Caption: Synthesis workflow for 3,3-Dimethoxybutan-2-one.
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Caption: Workflow for Heat Capacity determination by DSC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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